Cas no 40301-06-2 (Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI))

Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI) structure
40301-06-2 structure
Product name:Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI)
CAS No:40301-06-2
MF:C21H16N2Na2O7S2
MW:518.470484733582
CID:326783
PubChem ID:5706730

Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,5-amino-2-[2-[4-(benzoylamino)-2-sulfophenyl]ethenyl]-, disodium salt (9CI)
    • 4-AMINO-4'-BENZAMIDOSTILBENE-2,2'-DISULFONIC ACID, DISODIUM SALT
    • 5-AMINO-2-[2-[4-(BENZOYLAMINO)-2-SULFOPHENYL]ETHENYL]-BENZENESULFONIC ACID, DISODIUM SALT
    • MBDS
    • MBDS,DISODIUM SALT
    • disodium;5-amino-2-[(E)-2-(4-benzamido-2-sulfonatophenyl)ethenyl]benzenesulfonate
    • 40301-06-2
    • 4-Amino-4'-benzamidostilbene-2,2'-disulfonic acid disodium salt (MBDS)
    • 4-Amino-4'-benzamidostilbene-2,2'-disulfonic acid disodium salt(mbds)
    • Inchi: InChI=1S/C21H18N2O7S2.2Na.2H/c22-17-10-8-14(19(12-17)31(25,26)27)6-7-15-9-11-18(13-20(15)32(28,29)30)23-21(24)16-4-2-1-3-5-16;;;;/h1-13H,22H2,(H,23,24)(H,25,26,27)(H,28,29,30);;;;/p-2/b7-6+;;;;
    • InChI Key: PDUUGUUYYHFXHJ-MNPOOLNOSA-L
    • SMILES: NC1=CC(S([O-])(=O)=O)=C(/C=C/C2=C(S([O-])(=O)=O)C=C(NC(C3=CC=CC=C3)=O)C=C2)C=C1.[NaH].[NaH]

Computed Properties

  • Exact Mass: 518.01900
  • Monoisotopic Mass: 518.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 860
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186A^2

Experimental Properties

  • PSA: 186.28000
  • LogP: 5.31550

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